Cas no 1159820-18-4 (5-(5-Pyrimidyl)-2-hydroxypyrazine)

• Product Name: 5-(5-Pyrimidyl)-2-hydroxypyrazine
• CAS No: 1159820-18-4
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 5273982
• Update Time: 2025-06-15

5-(5-Pyrimidyl)-2-hydroxypyrazine Chemical and Physical Properties

Names and Identifiers

• 5-(5-PYRIMIDYL)-2-HYDROXYPYRAZINE
• 5-(5-Pyrimidinyl)-2(1H)-pyrazinone
• 5-(PYRIMIDIN-5-YL)PYRAZIN-2-OL
• 5-(5-Pyrimidyl)-2-hydroxypyrazine

• Inchi： 1S/C8H6N4O/c13-8-4-11-7(3-12-8)6-1-9-5-10-2-6/h1-5H,(H,12,13)
• InChI Key： REZOOMHVWLCXDL-UHFFFAOYSA-N
• SMILES： O=C1C=NC(=CN1)C1=CN=CN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: -0.8
• Topological Polar Surface Area: 67.2

Additional information on 5-(5-Pyrimidyl)-2-hydroxypyrazine

5-(5-Pyrimidyl)-2-hydroxypyrazine (CAS No. 1159820-18-4): A Comprehensive Overview of Its Properties and Applications

In the realm of heterocyclic compounds, 5-(5-Pyrimidyl)-2-hydroxypyrazine (CAS No. 1159820-18-4) stands out as a molecule of significant interest due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This article delves into the chemical properties, synthesis methods, and emerging uses of this compound, while addressing common queries and trends in scientific research.

The pyrimidine and pyrazine moieties in 5-(5-Pyrimidyl)-2-hydroxypyrazine are key to its reactivity and functionality. Pyrimidines are widely recognized for their role in nucleic acids, while pyrazines are often associated with flavor and fragrance industries. The combination of these rings, along with a hydroxyl group, creates a versatile scaffold for further chemical modifications. Researchers have explored its potential as a building block for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

Recent advancements in AI-driven drug design have brought attention to compounds like 5-(5-Pyrimidyl)-2-hydroxypyrazine, as computational models predict high binding affinity for biological targets. Searches for "heterocyclic compounds in drug development" or "pyrimidine derivatives for medicinal chemistry" reflect growing interest in this area. The compound's solubility and stability under physiological conditions make it a candidate for further preclinical studies.

From a synthetic perspective, 5-(5-Pyrimidyl)-2-hydroxypyrazine can be prepared via cross-coupling reactions or condensation methods, often involving catalytic systems. Innovations in green chemistry have prompted investigations into solvent-free or low-waste synthesis routes, aligning with global sustainability goals. Questions like "how to synthesize pyrimidine-pyrazine hybrids" or "eco-friendly heterocycle synthesis" are frequently encountered in academic and industrial forums.

Beyond pharmaceuticals, this compound has potential in material science, particularly in the design of organic semiconductors or luminescent materials. Its conjugated system and ability to form hydrogen bonds make it suitable for optoelectronic applications. Searches for "small molecules for OLEDs" or "heterocycles in organic electronics" highlight this intersection of chemistry and technology.

In summary, 5-(5-Pyrimidyl)-2-hydroxypyrazine (CAS No. 1159820-18-4) exemplifies the versatility of heterocyclic chemistry. Its dual-ring structure, functional groups, and adaptability to multiple industries ensure its relevance in ongoing research. As scientific inquiries evolve—whether in computational chemistry, sustainable synthesis, or advanced materials—this compound will likely remain a subject of innovation and exploration.